1-(3-Pyridinylsulfonyl)-1H-benzotriazole
Overview
Scientific Research Applications
Corrosion Inhibition
1-(3-Pyridinylsulfonyl)-1H-benzotriazole (3PSB), along with other benzotriazole derivatives, has been investigated for its role in the corrosion inhibition of copper. Studies have shown that these compounds are effective in protecting copper surfaces from corrosion in acidic environments, such as 1 M HNO3. The effectiveness of these inhibitors depends on their concentration and their chemical structure. Quantum chemical calculations have identified that the benzotriazole ring and heteroatoms are the active sites responsible for this inhibition. Molecular dynamics and density functional theory have been used to analyze the adsorption behavior of these inhibitors on copper surfaces, confirming their ability to adsorb firmly through the benzotriazole ring and heteroatoms, which leads to excellent corrosion inhibition performance (Khaled, Fadlallah, & Hammouti, 2009).
Synthesis of Heterocycles
Benzotriazole derivatives, including this compound, are utilized in the synthesis of various heterocycles. These compounds serve as important intermediates in the construction of complex organic structures. For instance, they have been employed in the efficient synthesis of benzothiazoles, pyrido[1,2-a]indoles, and styryl-substituted indolizines and imidazo[1,2-a]pyridines. These synthetic routes are considered general and efficient approaches for heterocyclizations followed by benzannelations or attachment of arylethenyl pharmacophores (Katritzky et al., 2000).
Biotransformation in Environmental Settings
The biotransformation of benzotriazoles, including this compound, has been studied to understand their environmental impact. Research has focused on the aerobic biological degradation mechanisms of these compounds in activated sludge. By identifying transformation products and employing compound-specific isotope analysis, studies have provided insights into the various reaction pathways, including oxidation, alkylation, and hydroxylation. This research is significant for understanding the fate of these compounds in biological wastewater treatment processes and their persistence in the aquatic environment (Huntscha et al., 2014).
Phototransformation Mechanisms
The study of 1H-benzotriazole's phototransformation, which can be extended to derivatives like this compound, has revealed significant insights into their reaction mechanisms under UV exposure. Multi-element compound-specific isotope analysis has been used to characterize the phototransformation mechanisms,determining kinetics, transformation products, and isotope fractionation. This research is crucial for understanding how these compounds degrade in natural aquatic environments under the influence of sunlight. The findings highlight potential pathways for the environmental degradation of 1H-benzotriazole and its derivatives, indicating the steps involved in direct photolysis and indirect photolysis induced by OH radicals (Wu et al., 2021).
Properties
IUPAC Name |
1-pyridin-3-ylsulfonylbenzotriazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4O2S/c16-18(17,9-4-3-7-12-8-9)15-11-6-2-1-5-10(11)13-14-15/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFXYJMFTJONXBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2S(=O)(=O)C3=CN=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30395315 |
Source
|
| Record name | 1-(3-Pyridinylsulfonyl)-1H-benzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30395315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
678173-43-8 |
Source
|
| Record name | 1-(3-Pyridinylsulfonyl)-1H-benzotriazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=678173-43-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Pyridinylsulfonyl)-1H-benzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30395315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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